1-(mesitylsulfonyl)-4-propylpiperazine
Description
1-(Mesitylsulfonyl)-4-propylpiperazine is a piperazine derivative featuring a mesitylsulfonyl group (2,4,6-trimethylbenzenesulfonyl) at the 1-position and a propyl chain at the 4-position. Piperazines are privileged scaffolds in medicinal chemistry due to their versatility in interacting with biological targets, including receptors and enzymes . This compound’s structural uniqueness positions it as a candidate for pharmacological studies, particularly in central nervous system (CNS) or anticancer drug development.
Properties
IUPAC Name |
1-propyl-4-(2,4,6-trimethylphenyl)sulfonylpiperazine | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H26N2O2S/c1-5-6-17-7-9-18(10-8-17)21(19,20)16-14(3)11-13(2)12-15(16)4/h11-12H,5-10H2,1-4H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AHAXVLTVGKXNMM-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCN(CC1)S(=O)(=O)C2=C(C=C(C=C2C)C)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H26N2O2S | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Sulfonyl-Substituted Piperazines
1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine
- Structure : Mesitylsulfonyl (1-position) and 2-methoxyphenyl (4-position).
- Molecular Formula : C20H26N2O3S (MW: 374.5 g/mol) .
- Key Differences: The 4-position substituent (2-methoxyphenyl vs. propyl) introduces aromaticity and electron-donating effects, which may alter receptor binding affinity compared to the alkyl chain in 1-(mesitylsulfonyl)-4-propylpiperazine. Methoxy groups are known to enhance solubility but reduce CNS penetration due to increased polarity.
1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine
- Structure : Mesitylsulfonyl (4-position) and 2-chlorobenzoyl (1-position).
- Molecular Formula : C20H23ClN2O3S (MW: 406.93 g/mol) .
- This contrasts with the mesitylsulfonyl group in the target compound, which is sterically hindered and less reactive.
4-(Methylsulfonyl)piperazin-1-ium Chloride
- Structure : Methylsulfonyl (4-position) and protonated piperazine.
- Molecular Formula : C5H13ClN2O2S (MW: 200.68 g/mol) .
- Key Differences : The smaller methylsulfonyl group and charged nitrogen reduce lipophilicity, limiting blood-brain barrier penetration compared to the mesitylsulfonyl derivative. This compound is primarily used as a synthetic intermediate rather than a therapeutic agent.
Alkyl/Aryl-Substituted Piperazines
1-(1,2-Diphenylethyl)-4-propylpiperazine
- Structure : 1,2-Diphenylethyl (1-position) and propyl (4-position).
- Molecular Formula : C21H28N2 (MW: 308.46 g/mol) .
- However, the absence of a sulfonyl group reduces hydrogen-bonding capacity, which may lower binding specificity compared to sulfonylated derivatives.
1-(3-Chlorophenyl)-4-propylpiperazine
Hybrid Substituted Piperazines
1-(p-Anisoyl)-4-propylpiperazine Hydrochloride
- Structure : p-Anisoyl (1-position) and propyl (4-position).
- Molecular Formula : C15H23ClN2O2 (MW: 298.81 g/mol) .
- Key Differences: The p-anisoyl group (methoxy-substituted benzoyl) introduces both electron-donating and aromatic properties, which may enhance fluorescence or UV activity. The hydrochloride salt improves aqueous solubility, making it more suitable for intravenous formulations than the neutral mesitylsulfonyl derivative.
Physicochemical and Pharmacological Comparison
Table 1: Structural and Property Comparison of Selected Piperazines
| Compound Name | 1-Substituent | 4-Substituent | Molecular Weight (g/mol) | Key Properties |
|---|---|---|---|---|
| 1-(Mesitylsulfonyl)-4-propylpiperazine | Mesitylsulfonyl | Propyl | ~375 (estimated) | High lipophilicity, metabolic stability |
| 1-(Mesitylsulfonyl)-4-(2-methoxyphenyl)piperazine | Mesitylsulfonyl | 2-Methoxyphenyl | 374.5 | Aromatic, moderate polarity |
| 1-(2-Chlorobenzoyl)-4-(mesitylsulfonyl)piperazine | 2-Chlorobenzoyl | Mesitylsulfonyl | 406.93 | Electrophilic, reactive |
| 1-(1,2-Diphenylethyl)-4-propylpiperazine | 1,2-Diphenylethyl | Propyl | 308.46 | Steric hindrance, hydrophobic |
| 1-(3-Chlorophenyl)-4-propylpiperazine | 3-Chlorophenyl | Propyl | 238.76 | Moderate stability, low complexity |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
